Cas no 899973-81-0 (5-amino-1-(3-chlorophenyl)methyl-N-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(3-chlorophenyl)methyl-N-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899973-81-0
• MF: C₁₈H₁₈ClN₅O
• MW: 355.821422100067
• CID: 5491341
• Update Time: 2025-08-03

5-amino-1-(3-chlorophenyl)methyl-N-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]-N-(4-ethylphenyl)-
• 5-amino-1-(3-chlorophenyl)methyl-N-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18ClN5O/c1-2-12-6-8-15(9-7-12)21-18(25)16-17(20)24(23-22-16)11-13-4-3-5-14(19)10-13/h3-10H,2,11,20H2,1H3,(H,21,25)
• InChI Key： RPKMNNRVIBPGRU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Cl)=C2)C(N)=C(C(NC2=CC=C(CC)C=C2)=O)N=N1

Additional information on 5-amino-1-(3-chlorophenyl)methyl-N-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-1-(3-chlorophenyl)methyl-N-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899973-81-0)

5-amino-1-(3-chlorophenyl)methyl-N-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 899973-81-0, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse applications in medicinal chemistry. The presence of multiple functional groups, including an amino group, a chlorophenyl moiety, and an ethylphenyl substituent, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of 5-amino-1-(3-chlorophenyl)methyl-N-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide is characterized by a central triazole ring that is connected to various aromatic and alkyl groups. This arrangement not only contributes to the compound's stability but also enhances its interactions with biological targets. The triazole ring itself is known for its ability to participate in hydrogen bonding and π-stacking interactions, which are crucial for the binding affinity of small molecules to proteins and enzymes. In particular, the carboxamide group at the 4-position of the triazole ring provides a polar interaction surface that can facilitate binding to specific amino acid residues in target proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that 5-amino-1-(3-chlorophenyl)methyl-N-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. For instance, preliminary computational studies suggest that this compound could interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a significant role in inflammation and pain signaling. Additionally, the presence of a chlorophenyl group may enhance its ability to penetrate biological membranes, thereby increasing its bioavailability.

The pharmaceutical industry has been increasingly interested in developing novel therapeutic agents that target inflammatory diseases without causing significant side effects. Given the complexity of inflammatory pathways and the involvement of multiple targets, there is a need for multifunctional compounds that can modulate several pathways simultaneously. 5-amino-1-(3-chlorophenyl)methyl-N-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide, with its unique structural features, represents a promising lead compound for such applications. Its ability to interact with multiple biological targets makes it a valuable candidate for further pharmacological investigation.

In vitro studies have begun to explore the potential biological activities of this compound. Initial experiments have shown that it can inhibit the activity of certain enzymes associated with inflammation. For example, researchers have observed inhibitory effects on lipoxygenase (LOX), an enzyme involved in the production of leukotrienes, which are potent mediators of inflammation. These findings are particularly intriguing given the well-documented role of leukotrienes in conditions such as asthma and rheumatoid arthritis. Further studies are needed to confirm these effects and to determine the optimal dosing regimens.

The synthesis of 5-amino-1-(3-chlorophenyl)methyl-N-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide presents unique challenges due to its complex structure. However, recent advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole ring and incorporating the various substituents. These synthetic strategies not only improve efficiency but also allow for modifications to the core structure, enabling researchers to fine-tune the biological properties of the compound.

The potential applications of this compound extend beyond anti-inflammatory therapies. Preliminary data suggest that it may also have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This dual functionality makes it an attractive candidate for developing combination therapies that address both inflammation and infection simultaneously. Such approaches could be particularly beneficial in treating chronic wounds or other conditions where both inflammation and infection are significant contributing factors.

The development of new drugs is often a lengthy and costly process involving extensive preclinical testing before human trials can begin. However, computational modeling and high-throughput screening techniques have accelerated this process by allowing researchers to rapidly evaluate large libraries of compounds for potential activity against specific targets. In the case of 5-amino-1-(3-chlorophenyl)methyl-N-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide, these methods have already provided valuable insights into its potential therapeutic applications without the need for extensive experimental testing.

The future direction of research on this compound will likely involve both computational and experimental studies aimed at optimizing its pharmacological properties. By leveraging modern techniques such as structure-based drug design and fragment-based drug discovery, researchers hope to identify analogs with improved potency and reduced side effects. Additionally, exploring new synthetic routes could help reduce production costs and make large-scale manufacturing more feasible.

In conclusion, 5-amino-1-(3-chlorophenyl)methyl-N-(4-ethylphenyl)-1H-1... represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its ability to interact with multiple targets makes it a promising candidate for further investigation in drug discovery efforts aimed at treating inflammatory diseases and other conditions characterized by complex pathophysiology.